N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-3,4-diethoxybenzamide
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Description
N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-3,4-diethoxybenzamide is a useful research compound. Its molecular formula is C24H28N2O3 and its molecular weight is 392.499. The purity is usually 95%.
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Scientific Research Applications
Directed C-H Olefination Using an Oxidizing Directing Group
The compound's derivative, N-methoxybenzamides, was utilized in Rh(III)-catalyzed oxidative olefination by directed C-H bond activation, demonstrating the utility of the N-O bond as an internal oxidant for selective, high-yielding synthesis of tetrahydroisoquinolinone products (S. Rakshit et al., 2011).
Sigma-2 Receptor Probe Development
Research involving structurally similar compounds to N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-3,4-diethoxybenzamide led to the development of a novel sigma-2 receptor probe, demonstrating its higher affinity for sigma2 receptors compared to other ligands. This makes it a useful tool for studying sigma2 receptors in vitro (Jinbin Xu et al., 2005).
Imaging Solid Tumors with PET
Fluorine-18 labeled benzamide analogues, related to the compound of interest, were synthesized and evaluated for PET imaging of sigma2 receptor status in solid tumors. These compounds showed high tumor uptake and acceptable tumor/normal tissue ratios, suggesting their potential for imaging tumor sigma2 receptor status (Z. Tu et al., 2007).
Cellular Proliferation Assessment in Tumors
The utility of a closely related compound, 18F-ISO-1, was explored for evaluating cellular proliferation in tumors through PET. The study found significant correlations between tumor uptake of 18F-ISO-1 and the proliferative marker Ki-67, suggesting its potential for assessing the proliferative status of solid tumors (F. Dehdashti et al., 2013).
Three-Component Synthesis of Isoquinoline Derivatives
A Rh(III)-catalyzed one-pot reaction involving N-methoxybenzamide demonstrated an alternative synthesis route for isoquinoline derivatives. This process showcases the versatility of using compounds structurally similar to this compound in complex organic syntheses (Chao Zhou et al., 2019).
Properties
IUPAC Name |
N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]-3,4-diethoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N2O3/c1-3-28-22-12-11-20(17-23(22)29-4-2)24(27)25-14-7-8-15-26-16-13-19-9-5-6-10-21(19)18-26/h5-6,9-12,17H,3-4,13-16,18H2,1-2H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUAVWKOZGIDPNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NCC#CCN2CCC3=CC=CC=C3C2)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.